Cas no 1326925-74-9 (N-benzyl-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide)

• Product Name: N-benzyl-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide
• CAS No: 1326925-74-9
• MF: C₂₄H₁₉N₅O₂
• MW: 409.439964532852
• CID: 5323631
• Update Time: 2025-10-05

N-benzyl-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-(2-naphthalen-1-yl-4-oxopyrazolo[1,5-d][1,2,4]triazin-5-yl)acetamide
• N-benzyl-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide

• Inchi： 1S/C24H19N5O2/c30-23(25-14-17-7-2-1-3-8-17)15-28-24(31)22-13-21(27-29(22)16-26-28)20-12-6-10-18-9-4-5-11-19(18)20/h1-13,16H,14-15H2,(H,25,30)
• InChI Key： XGSCDWHEKITHQC-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CN1C(=O)C2=CC(C3=C4C(C=CC=C4)=CC=C3)=NN2C=N1

Additional information on N-benzyl-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide

N-Benzyloxazolidinone Derivatives: A Comprehensive Overview of CAS No. 1326925-74-9

In the realm of organic chemistry, the compound with CAS No. 1326925-74-9, known as N-benzyl-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide, has emerged as a significant molecule of interest due to its unique structural features and potential applications in drug discovery and materials science. This compound belongs to the class of oxazolidinone derivatives, which are widely studied for their diverse biological activities and synthetic versatility.

The molecular structure of this compound is characterized by a benzyl group attached to an acetamide moiety, which is further connected to a pyrazolo[1,5-d][1,2,4]triazine ring. The presence of a naphthalene substituent at the 2-position of the pyrazole ring introduces additional aromaticity and conjugation, enhancing the molecule's electronic properties. Recent studies have highlighted the importance of such structural motifs in modulating pharmacokinetic profiles and bioavailability.

From a synthetic perspective, the construction of this compound involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-d][1,2,4]triazine core. This is achieved through a condensation reaction involving an amine and a carbonyl compound under specific reaction conditions. The subsequent introduction of the naphthalene group and the benzyl acetamide substituent requires precise control over reaction parameters to ensure high yields and product purity.

One of the most intriguing aspects of this compound is its potential as a bioactive agent. Recent research has demonstrated that oxazolidinone derivatives can exhibit significant activity against various pathogens, including bacteria and fungi. The integration of the naphthalene group in this molecule has been shown to enhance its antimicrobial properties by increasing membrane permeability and disrupting cellular processes. Furthermore, studies have indicated that this compound may possess anti-inflammatory and antioxidant activities, making it a promising candidate for drug development.

In terms of applications beyond medicine, this compound has also been explored in the field of materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as in light-emitting diodes (LEDs) and photovoltaic devices. The conjugated system formed by the naphthalene and pyrazole rings contributes to its high electron mobility and stability under thermal and photochemical conditions.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the molecular interactions of this compound. Quantum mechanical calculations have revealed that the benzyl group plays a critical role in stabilizing the molecule's conformation by inducing favorable van der Waals interactions. Additionally, molecular docking studies have shown that this compound can bind effectively to various protein targets, further underscoring its potential as a therapeutic agent.

Despite its promising attributes, further research is required to fully elucidate the mechanisms underlying its bioactivity and electronic properties. Collaborative efforts between chemists, biologists, and materials scientists are essential to unlock the full potential of CAS No. 1326925-74-9 as a versatile building block in modern chemical research.